N-(2-methylphenyl)-N'-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]urea

• IUPAC Name: 1-(2-methylphenyl)-3-(6-methylsulfonyl-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C16H15N3O3S2/c1-10-5-3-4-6-12(10)17-15(20)19-16-18-13-8-7-11(24(2,21)22)9-14(13)23-16/h3-9H,1-2H3,(H2,17,18,19,20)
• InChI Key: AAPHQYXAECGYTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C
• Molecular Formula: C16H15N3O3S2
• Molecular Weight: 361.4 g/mol

Description

N-(2-methylphenyl)-N'-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]urea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, MBTU, and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MBTU is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. MBTU has also been found to have antioxidant properties, which may contribute to its ability to protect cells from oxidative damage.
Biochemical and Physiological Effects:
MBTU has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, as well as the proliferation of cancer cells. MBTU has also been found to have antioxidant properties, which may contribute to its ability to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MBTU has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a wide range of biochemical and physiological effects. However, there are also some limitations to its use. MBTU is not very soluble in water, which may make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on MBTU. One potential area of study is the development of MBTU-based drugs for the treatment of cancer and other diseases. Another potential area of study is the investigation of the mechanism of action of MBTU, which could provide insights into its potential applications in scientific research. Additionally, further studies are needed to explore the potential advantages and limitations of MBTU for use in lab experiments.

Synthesis Methods

The synthesis of MBTU involves the reaction of 2-mercaptobenzothiazole with 2-chloro-N-(2-methylphenyl)acetamide in the presence of a base. This reaction results in the formation of MBTU, which can be purified through recrystallization.

Scientific Research Applications

MBTU has been studied extensively for its potential applications in scientific research. It has been found to have antimicrobial, antitumor, and antioxidant properties. MBTU has also been found to inhibit the activity of certain enzymes, making it a potential target for drug development.